Cas no 1543181-01-6 (3-(Aminomethyl)-1-ethylpyrrolidin-2-one)

• Product Name: 3-(Aminomethyl)-1-ethylpyrrolidin-2-one
• CAS No: 1543181-01-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 4774846
• Update Time: 2025-05-21

3-(Aminomethyl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-ethylpyrrolidin-2-one
• 3-(Aminomethyl)-1-ethylpyrrolidin-2-one

• Inchi： 1S/C7H14N2O/c1-2-9-4-3-6(5-8)7(9)10/h6H,2-5,8H2,1H3
• InChI Key： KJSMMXCAVPLHFA-UHFFFAOYSA-N
• SMILES： O=C1C(CN)CCN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3

3-(Aminomethyl)-1-ethylpyrrolidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Aminomethyl)-1-ethylpyrrolidin-2-one

Recent Advances in the Study of 3-(Aminomethyl)-1-ethylpyrrolidin-2-one (CAS: 1543181-01-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(Aminomethyl)-1-ethylpyrrolidin-2-one (CAS: 1543181-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(Aminomethyl)-1-ethylpyrrolidin-2-one as a versatile intermediate in the synthesis of novel bioactive molecules. Its pyrrolidin-2-one scaffold, combined with the aminomethyl functional group, makes it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of certain kinases implicated in cancer progression.

In addition to its synthetic utility, 3-(Aminomethyl)-1-ethylpyrrolidin-2-one has shown promising pharmacological properties. Preclinical studies have indicated its potential as a neuroprotective agent, with evidence suggesting its ability to cross the blood-brain barrier and exert protective effects in models of neurodegenerative diseases. These findings were corroborated by a recent in vivo study, which reported significant reductions in oxidative stress markers in animal models treated with derivatives of this compound.

The compound's mechanism of action appears to involve multiple pathways, including modulation of neurotransmitter systems and inhibition of pro-inflammatory cytokines. Researchers have also explored its potential as a scaffold for the development of novel antibiotics, given its structural similarity to certain natural products with antimicrobial activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of several analogs, some of which exhibited potent activity against drug-resistant bacterial strains.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(Aminomethyl)-1-ethylpyrrolidin-2-one derivatives. Current research efforts are focused on improving bioavailability and reducing potential off-target effects. Advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, are being employed to guide the design of more selective and potent analogs.

In conclusion, 3-(Aminomethyl)-1-ethylpyrrolidin-2-one represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Continued research into its structure-activity relationships and mechanism of action is expected to yield valuable insights for drug discovery programs. The compound's versatility and demonstrated biological activities position it as a key focus area for future investigations in chemical biology and medicinal chemistry.